2-(Bromomethyl)-3-methylbenzo[d]thiazol-3-ium bromide

Specification

• Molecular Formula: C9H9Br2NS
• Molecular Weight: 323.05 g/mol
• IUPAC Name: 2-(bromomethyl)-3-methyl-1,3-benzothiazol-3-ium;bromide
• Standard InChI: InChI=1S/C9H9BrNS.BrH/c1-11-7-4-2-3-5-8(7)12-9(11)6-10;/h2-5H,6H2,1H3;1H/q+1;/p-1
• Standard InChI Key: DGAHGNNIKXHGGN-UHFFFAOYSA-M
• Canonical SMILES: C[N+]1=C(SC2=CC=CC=C21)CBr.[Br-]

Introduction

Chemical Identity and Structural Characteristics

Molecular Composition

The compound’s molecular architecture centers on a benzothiazolium ring system—a fused bicyclic structure comprising a benzene ring and a five-membered thiazole ring containing sulfur and nitrogen atoms. The substitution pattern includes a bromomethyl group (-CH$_2$Br) at the 2-position and a methyl group (-CH$_3$) at the 3-position of the thiazolium ring. The bromide counterion balances the positive charge on the nitrogen atom.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	$\text{C}_9\text{H}_9\text{Br}_2\text{NS}$
Molecular Weight	323.05 g/mol
IUPAC Name	2-(bromomethyl)-3-methyl-1,3-benzothiazol-3-ium; bromide
Canonical SMILES	C[N+]1=C(SC2=CC=CC=C21)CBr.[Br-]
InChI Key	DGAHGNNIKXHGGN-UHFFFAOYSA-M
PubChem CID	72942603

The bromomethyl group’s electronegativity and leaving-group capability dominate the compound’s reactivity, while the methyl group contributes steric and electronic effects.

Spectroscopic and Crystallographic Data

Though experimental spectral data (e.g., NMR, IR) are unavailable in the provided sources, computational predictions based on analogous structures suggest:

• $^1\text{H}$ NMR: Resonances for aromatic protons (δ 7.2–8.5 ppm), methyl groups (δ 2.5–3.0 ppm), and bromomethyl protons (δ 4.0–4.5 ppm).

• $^{13}\text{C}$ NMR: Peaks for the thiazolium carbons (δ 150–160 ppm), aromatic carbons (δ 120–140 ppm), and aliphatic carbons (δ 25–40 ppm).

Crystallographic studies of similar benzothiazolium salts reveal planar aromatic systems with slight distortions due to substituent steric effects.

Synthesis and Manufacturing

Industrial-Scale Production Challenges

• Purity Control: Bromide counterion exchange during synthesis may yield mixed halide byproducts.

• Stability: The compound’s hygroscopic nature necessitates anhydrous handling and storage at 2–8°C.

Reactivity and Functionalization

Nucleophilic Substitution

The bromomethyl group undergoes $\text{S}_\text{N}2$ reactions with nucleophiles (e.g., amines, thiols, alkoxides), enabling derivatization:

$$\text{C}_9\text{H}_9\text{Br}_2\text{NS} + \text{Nu}^- \rightarrow \text{C}_9\text{H}_9\text{NuBrNS} + \text{Br}^-$$

Example: Reaction with sodium azide ($\text{NaN}_3$) yields an azidomethyl derivative, a precursor for "click" chemistry applications.

Deprotonation and Base-Mediated Reactions

The acidic β-hydrogens adjacent to the thiazolium nitrogen (p$K_a$ ~5–7) can be deprotonated by strong bases (e.g., $\text{NaH}$), generating resonance-stabilized enolates for aldol-like condensations.

Oxidation and Reductive Pathways

• Oxidation: Treatment with $\text{KMnO}_4$ or $\text{O}_3$ may cleave the thiazole ring, forming sulfonic acid derivatives.

• Reduction: Catalytic hydrogenation ($\text{H}_2/\text{Pd-C}$) could saturate the benzene ring, altering electronic properties.

Comparative Analysis with Related Compounds

Table 2: Structural and Functional Comparisons

Compound	Molecular Formula	Key Differences
2-(Chloromethyl)-3-methylbenzothiazol-3-ium chloride	$\text{C}_9\text{H}_9\text{Cl}_2\text{NS}$	Chlorine substituent; lower reactivity
3-Benzylbenzothiazolium bromide	$\text{C}_{15}\text{H}_{14}\text{BrNS}$	Bulky benzyl group; enhanced lipophilicity
2-(Bromomethyl)-3-ethylbenzothiazol-3-ium bromide	$\text{C}_{10}\text{H}_{11}\text{Br}_2\text{NS}$	Ethyl group increases steric hindrance

The methyl derivative’s compact structure favors reactions in sterically constrained environments compared to ethyl or benzyl analogs.